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Compound of Interest

Compound Name: 4-Bromo-2-pentene

Cat. No.: B158656

Essential Safety and Handling Guide for 4-
Bromo-2-pentene

This guide provides immediate and essential safety, handling, and disposal information for 4-
Bromo-2-pentene (CAS No: 1809-26-3). The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe laboratory
operations.

Chemical Properties and Data

4-Bromo-2-pentene is a halogenated alkene.[1] Its chemical structure, containing both a
double bond and a bromine atom, makes it a versatile reagent in organic synthesis.[1][2] Below
is a summary of its key quantitative data.
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Property Value
Molecular Formula CsHoBr
Molecular Weight 149.03 g/mol [3]
CAS Number 1809-26-3[3]
Density (estimate) 1.2312 g/cm3
Boiling Point (estimate) 114.3°C
Refractive Index 1.4752

Melting Point (estimate) -106.7°C

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 4-Bromo-2-pentene is not readily available, its
classification as a halogenated alkene suggests that it should be handled with caution.
Halogenated organic compounds can be irritants, harmful if swallowed or inhaled, and may
cause skin irritation.[2] Volatile organic compounds can also pose respiratory risks. Therefore,
a comprehensive approach to personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specific Recommendations

Chemical splash goggles and a face shield
Eye and Face Protection should be worn to protect against splashes and

sprays.[3]

A flame-retardant lab coat, long pants, and

closed-toe shoes are required to protect the
Skin and Body Protection skin. For tasks with a higher risk of splashes, a

chemical-resistant apron or suit is

recommended.[3]

Chemical-resistant gloves (e.qg., nitrile,
neoprene, or butyl rubber) are essential. Gloves

Hand Protection should be inspected for any holes before use
and disposed of properly after handling the

chemical.[4]

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood. If

Respiratory Protection there is a risk of inhaling vapors, a respirator
with an appropriate organic vapor cartridge
should be used.[3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring
safety.

1. Preparation and Engineering Controls:

¢ Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

e Fume Hood: All handling of 4-Bromo-2-pentene must be performed inside a certified
chemical fume hood to minimize inhalation exposure.

o Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible
and in good working order.
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» Spill Kit: Have a chemical spill kit appropriate for volatile organic and halogenated
compounds readily available.

2. Handling the Chemical:

« Don PPE: Put on all required personal protective equipment before entering the laboratory
and handling the chemical.

e Grounding: When transferring the chemical, ensure that containers are properly grounded to
prevent static discharge, which could be an ignition source.

» Avoid Inhalation and Contact: Use caution to avoid inhaling vapors or allowing the chemical
to come into contact with skin or eyes.

o Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and
well-ventilated area away from incompatible materials such as strong oxidizing agents.

3. In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 4-Bromo-2-pentene and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:
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» Segregation: Collect all waste containing 4-Bromo-2-pentene in a designated, properly
labeled, and sealed waste container. Do not mix with other waste streams unless
compatible.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name "4-Bromo-2-pentene".

2. Contaminated Materials:

e PPE: Used gloves, disposable lab coats, and other contaminated materials should be placed
in a sealed bag and disposed of as hazardous waste.

e Glassware: Rinse contaminated glassware with an appropriate solvent (e.g., acetone) in a
fume hood. The solvent rinse should be collected as hazardous waste.

3. Final Disposal:

e Licensed Disposal Company: Arrange for the disposal of the hazardous waste through a
licensed and reputable chemical waste disposal company.

e Regulatory Compliance: Ensure that all disposal activities comply with local, state, and
federal regulations.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 4-Bromo-2-
pentene.
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Caption: Workflow for Safe Handling of 4-Bromo-2-pentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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